![molecular formula C15H18FNO3 B6634503 1-(4-Fluoro-3-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid](/img/structure/B6634503.png)
1-(4-Fluoro-3-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Fluoro-3-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid, also known as FMBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a piperidine derivative that has been synthesized for its potential as a therapeutic agent, particularly in the treatment of cancer and other diseases. In
Mechanism of Action
The mechanism of action of 1-(4-Fluoro-3-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. This compound has been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is necessary for the removal of damaged or abnormal cells from the body.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and division, induction of apoptosis, and inhibition of pro-inflammatory cytokine production. It has also been shown to exhibit low toxicity in normal cells, making it a promising candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-Fluoro-3-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid is its potent cytotoxic activity against cancer cells, making it a promising candidate for further development as a cancer therapeutic. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.
Future Directions
There are several future directions for the research and development of 1-(4-Fluoro-3-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid. One potential direction is to further investigate its potential as a cancer therapeutic, particularly in combination with other chemotherapeutic agents. Another direction is to explore its potential as an anti-inflammatory agent, as it has been shown to exhibit activity in this area. Additionally, further research is needed to optimize the synthesis method of this compound and to improve its solubility in water, which could potentially increase its effectiveness as a therapeutic agent.
Conclusion
In conclusion, this compound is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of this compound and to optimize its development as a therapeutic agent.
Synthesis Methods
The synthesis of 1-(4-Fluoro-3-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid involves the reaction of 4-fluoro-3-methylbenzoic acid with 3-methylpiperidin-2-one in the presence of a base catalyst. The reaction proceeds through an acid-catalyzed esterification step, followed by intramolecular cyclization to form the piperidine ring. The resulting product is then purified through recrystallization to obtain the final product in high purity.
Scientific Research Applications
1-(4-Fluoro-3-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research. It has been shown to exhibit potent cytotoxic activity against several cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.
properties
IUPAC Name |
1-(4-fluoro-3-methylbenzoyl)-3-methylpiperidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18FNO3/c1-9-4-3-7-17(13(9)15(19)20)14(18)11-5-6-12(16)10(2)8-11/h5-6,8-9,13H,3-4,7H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPAJNALUDDKVMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1C(=O)O)C(=O)C2=CC(=C(C=C2)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.